Cas no 52168-52-2 (2-methyl-2-nitropropane-d9)
2-methyl-2-nitropropane-d9 structure
Product Name:2-methyl-2-nitropropane-d9
CAS No:52168-52-2
MF:C4H9NO2
MW:112.175216436386
CID:936493
PubChem ID:12336465
Update Time:2025-04-19
2-methyl-2-nitropropane-d9 Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-nitropropane-d9
- 1,1,1,3,3,3-hexadeuterio-2-nitro-2-(trideuteriomethyl)propane
- 2-METHYL-2-NITROPROPANE, [D9]
- DTXSID50491429
- 2-Methyl-2-nitropropane-d9, 98 atom % D
- 2-(~2~H_3_)Methyl-2-nitro(~2~H_6_)propane
- 52168-52-2
-
- Inchi: 1S/C4H9NO2/c1-4(2,3)5(6)7/h1-3H3/i1D3,2D3,3D3
- InChI Key: AIMREYQYBFBEGQ-GQALSZNTSA-N
- SMILES: [O-][N+](C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 112.119819243g/mol
- Monoisotopic Mass: 112.119819243g/mol
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 76.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.034 g/mL at 25 °C
- Boiling Point: 126-127 °C(lit.)
- Flash Point: 67 °F
- Refractive Index: n20/D 1.4(lit.)
- Solubility: Not available
2-methyl-2-nitropropane-d9 Security Information
- Hazardous Material transportation number:UN 1993 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36/37/39
-
Hazardous Material Identification:
2-methyl-2-nitropropane-d9 Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
52168-52-2 (2-methyl-2-nitropropane-d9) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent